![molecular formula C19H15NO5S B6054884 4-{[(4-phenoxyphenyl)sulfonyl]amino}benzoic acid CAS No. 302603-63-0](/img/structure/B6054884.png)
4-{[(4-phenoxyphenyl)sulfonyl]amino}benzoic acid
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Overview
Description
4-{[(4-phenoxyphenyl)sulfonyl]amino}benzoic acid, commonly known as PSB-603, is a chemical compound that has gained significant attention in the field of scientific research. PSB-603 is a potent and selective inhibitor of a protein called Rho kinase, which plays a crucial role in regulating various cellular processes such as cell morphology, motility, and contraction.
Mechanism of Action
PSB-603 acts as a selective inhibitor of Rho kinase, which is a downstream effector of the small GTPase RhoA. Rho kinase regulates various cellular processes such as cytoskeletal organization, cell adhesion, and cell contraction by phosphorylating its downstream targets such as myosin light chain and myosin phosphatase. The inhibition of Rho kinase by PSB-603 leads to the relaxation of smooth muscle cells, which is beneficial in the treatment of cardiovascular diseases such as hypertension.
Biochemical and Physiological Effects:
The inhibition of Rho kinase by PSB-603 has been shown to have several biochemical and physiological effects. PSB-603 has been shown to inhibit the migration and invasion of cancer cells by inhibiting the RhoA/ROCK pathway. PSB-603 has also been shown to improve vascular function by reducing vascular tone and increasing blood flow. In addition, PSB-603 has been shown to have neuroprotective effects in animal models of neurological disorders such as stroke and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
PSB-603 has several advantages for lab experiments, such as its high potency and selectivity for Rho kinase. PSB-603 is also relatively stable and has a long half-life, which makes it suitable for in vivo studies. However, PSB-603 has some limitations, such as its low solubility in water, which can make it challenging to administer in vivo. PSB-603 also has some off-target effects, which can complicate the interpretation of results in some experiments.
Future Directions
PSB-603 has several potential future directions for scientific research. One potential direction is the development of PSB-603 as a therapeutic agent for various diseases such as cancer, cardiovascular diseases, and neurological disorders. Another potential direction is the study of the mechanism of action of PSB-603 in more detail, which can help to identify new targets for drug development. Additionally, the development of new analogs of PSB-603 with improved properties such as solubility and selectivity can also be a potential future direction for scientific research.
Synthesis Methods
The synthesis of PSB-603 involves a series of chemical reactions, starting from the reaction of 4-nitrobenzoic acid with phenol to form 4-phenoxybenzoic acid. The next step involves the reaction of 4-phenoxybenzoic acid with thionyl chloride to form 4-phenoxybenzoyl chloride. The final step involves the reaction of 4-phenoxybenzoyl chloride with 4-aminobenzenesulfonamide to form PSB-603. The overall yield of the synthesis process is approximately 60%.
Scientific Research Applications
PSB-603 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. Rho kinase is known to play a critical role in the pathogenesis of these diseases, and the inhibition of Rho kinase by PSB-603 has shown promising results in preclinical studies. PSB-603 has also been studied for its role in wound healing, as Rho kinase plays a crucial role in the regulation of the actin cytoskeleton, which is essential for cell migration and wound closure.
Properties
IUPAC Name |
4-[(4-phenoxyphenyl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO5S/c21-19(22)14-6-8-15(9-7-14)20-26(23,24)18-12-10-17(11-13-18)25-16-4-2-1-3-5-16/h1-13,20H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBMDBURJZKLTQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40362018 |
Source
|
Record name | Benzoicacid, 4-[[(4-phenoxyphenyl)sulfonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40362018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
302603-63-0 |
Source
|
Record name | Benzoicacid, 4-[[(4-phenoxyphenyl)sulfonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40362018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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